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Compound of Interest

Compound Name: Tyr-Ile

Cat. No.: B15598024

Get Quote

A deep dive into the binding affinities and molecular interactions of the dipeptide Tyrosine-

Isoleucine (Tyr-Ile) with Angiotensin-Converting Enzyme (ACE), Tyrosinase, and Matrix

Metalloproteinase (MMP), providing researchers, scientists, and drug development

professionals with a data-driven comparative guide.

The dipeptide Tyr-Ile has garnered significant interest in the scientific community for its

potential therapeutic applications. This guide offers a comparative analysis of its docking

studies against three crucial protein targets: Angiotensin-Converting Enzyme (ACE), a key

regulator of blood pressure; Tyrosinase, a central enzyme in melanin synthesis; and Matrix

Metalloproteinase (MMP), a family of enzymes involved in tissue remodeling and implicated in

diseases like cancer.

Quantitative Docking Analysis
Molecular docking simulations are pivotal in predicting the binding affinity and interaction

patterns of a ligand with its target protein. The following table summarizes the available

quantitative data from in silico studies on the interaction of Tyr-Ile with ACE. At present, specific

docking studies for Tyr-Ile with Tyrosinase and MMPs are not readily available in published
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literature; therefore, a comparative analysis is based on the existing data for ACE and general

peptide docking studies with the other two enzymes.

Target
Protein

Ligand

Docking
Score/Bindi
ng Energy
(kcal/mol)

Inhibition
Constant
(Ki)

IC50

Key
Interacting
Residues
(Predicted)

Angiotensin-

Converting

Enzyme

(ACE)

Tyr-Ile

Data not

available in

searched

literature

3.10 ± 0.28

µM[1]

6.56 ± 1.12

µM[1]

Gln281,

Tyr520[2]

Tyrosinase Tyr-Ile

Data not

available in

searched

literature

Data not

available

Data not

available

His244,

His259,

His260,

Asn260

(based on

other peptide

docking)[3]

Matrix

Metalloprotei

nase (MMP)

Tyr-Ile

Data not

available in

searched

literature

Data not

available

Data not

available

Ala88,

His124

(based on

other ligand

docking)[4]

Note: The absence of specific docking scores for Tyr-Ile with Tyrosinase and MMPs highlights

a significant research gap. The interacting residues listed for these proteins are based on

studies with other peptide or small molecule inhibitors and represent potential interaction sites

for Tyr-Ile.

Experimental Protocols: A Methodological Overview
The following sections detail the generalized experimental protocols for molecular docking

studies, which can be adapted for investigating the interaction of Tyr-Ile with the target

proteins.
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Molecular Docking Protocol for Tyr-Ile with Angiotensin-
Converting Enzyme (ACE)
A representative protocol for docking peptides with ACE is as follows:

Protein and Ligand Preparation: The three-dimensional crystal structure of human ACE is

retrieved from the Protein Data Bank (PDB). The structure is prepared by removing water

molecules, adding polar hydrogen atoms, and assigning Kollman charges. The 3D structure

of the Tyr-Ile dipeptide is built and optimized using a molecular modeling software.

Grid Box Generation: A grid box is defined around the active site of ACE to encompass the

binding pocket. The dimensions and coordinates of the grid are set to allow for a thorough

search of the ligand's conformational space.

Docking Simulation: A docking program such as AutoDock is employed to perform the

simulation. The Lamarckian Genetic Algorithm is a commonly used search algorithm for this

purpose. Multiple docking runs are typically performed to ensure the reliability of the results.

Analysis of Results: The docking results are analyzed based on the binding energy scores

and the clustering of ligand poses. The pose with the lowest binding energy is generally

considered the most favorable. Visualization of the docked complex is performed to identify

key intermolecular interactions, such as hydrogen bonds and hydrophobic interactions.

Conceptual Docking Protocol for Tyr-Ile with Tyrosinase
A plausible docking protocol for Tyr-Ile with tyrosinase can be conceptualized as follows:

Target and Ligand Preparation: The crystal structure of tyrosinase (e.g., from Agaricus

bisporus, a common model) is obtained from the PDB. The protein is prepared by removing

water molecules and co-factors not essential for the docking study. The Tyr-Ile dipeptide

structure is prepared as described for the ACE protocol.

Active Site Definition: The grid box for docking is centered on the binuclear copper active site

of tyrosinase, which is crucial for its catalytic activity.

Docking and Scoring: Docking simulations are performed using software like AutoDock Vina.

The program calculates the binding affinity of the peptide to the enzyme.
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Interaction Analysis: The resulting docked poses are analyzed to understand the binding

mode of Tyr-Ile. Key interactions with active site residues, particularly those coordinating the

copper ions, are investigated.

Conceptual Docking Protocol for Tyr-Ile with Matrix
Metalloproteinase (MMP)
A conceptual protocol for docking Tyr-Ile with an MMP can be outlined as:

Protein and Ligand Setup: A specific MMP crystal structure (e.g., MMP-2 or MMP-9) is

downloaded from the PDB. The protein is prepared by removing water and any co-

crystallized inhibitors. The Tyr-Ile ligand is prepared as in the previous protocols.

Binding Site Identification: The grid for docking is defined around the catalytic zinc ion and

the S1' specificity pocket of the MMP, which are key for substrate recognition and catalysis.

Computational Docking: Molecular docking is carried out to predict the binding pose and

affinity of Tyr-Ile within the MMP active site.

Pose and Interaction Evaluation: The docking results are evaluated based on the predicted

binding energy. The interactions between Tyr-Ile and the amino acid residues in the active

site, including the zinc-coordinating histidines, are analyzed.

Signaling Pathways and Molecular Interactions
Understanding the signaling pathways in which these target proteins are involved is crucial for

contextualizing the potential effects of Tyr-Ile binding.

Angiotensin-Converting Enzyme (ACE) and the Renin-
Angiotensin System
ACE is a central component of the Renin-Angiotensin System (RAS), which regulates blood

pressure and fluid balance.[5][6] ACE converts angiotensin I to the potent vasoconstrictor

angiotensin II.[5][6] By inhibiting ACE, Tyr-Ile can potentially disrupt this pathway, leading to

vasodilation and a decrease in blood pressure.
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Caption: The Renin-Angiotensin System and the inhibitory action of Tyr-Ile on ACE.

Tyrosinase and the Melanogenesis Pathway
Tyrosinase is the rate-limiting enzyme in melanogenesis, the process of melanin synthesis.[7]

[8][9] It catalyzes the conversion of L-tyrosine to L-DOPA and the subsequent oxidation of L-

DOPA to dopaquinone.[8] Inhibition of tyrosinase by molecules like Tyr-Ile could potentially

reduce melanin production, making it a target for treating hyperpigmentation disorders.
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Caption: The Melanogenesis Pathway and the potential inhibitory role of Tyr-Ile on Tyrosinase.

Matrix Metalloproteinases (MMPs) in Cancer
Progression
MMPs are a family of zinc-dependent endopeptidases that degrade components of the

extracellular matrix (ECM).[1] Their dysregulation is implicated in various pathological

processes, including cancer invasion and metastasis.[1][10] By inhibiting MMPs, compounds

like Tyr-Ile could potentially interfere with tumor progression.
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Caption: The role of MMPs in cancer progression and the potential inhibitory effect of Tyr-Ile.

Experimental Workflow for Comparative Docking
Studies
The following diagram illustrates a generalized workflow for conducting comparative docking

studies of a ligand like Tyr-Ile against multiple protein targets.
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Caption: A generalized workflow for comparative molecular docking studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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